Cas no 2228958-92-5 ({1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropyl}methanamine
• CAS No: 2228958-92-5
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6083620
• PubChem ID: 165852625
• Update Time: 2025-05-24

{1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropyl}methanamine
• EN300-1816473
• 2228958-92-5
• {1-[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C15H21N/c16-11-15(8-9-15)10-13-6-3-5-12-4-1-2-7-14(12)13/h3,5-6H,1-2,4,7-11,16H2
• InChI Key： MRIWELVQEQDLBD-UHFFFAOYSA-N
• SMILES： NCC1(CC2=CC=CC3CCCCC2=3)CC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on {1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropyl}methanamine

Chemical Compound CAS No. 2228958-92-5: {1-(5,6,7,8-Tetrahydronaphthalen-1-yl)methylcyclopropyl}methanamine

The chemical compound with CAS number 2228958-92-5, known as {1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropyl}methanamine, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrahydronaphthalene moiety with a cyclopropyl group and an amine functional group. The combination of these structural elements makes it a versatile compound with applications in drug discovery, polymer synthesis, and advanced materials development.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The cyclopropyl group in this compound adds mechanical strength and rigidity to the molecule, which can enhance its stability in various chemical environments. Additionally, the presence of an amine functional group provides opportunities for further chemical modifications, enabling the creation of derivatives with tailored properties.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Researchers have explored the use of similar compounds in designing inhibitors for kinases and other enzymes involved in diseases such as cancer and neurodegenerative disorders. The tetrahydronaphthalen-1-yl group has been shown to exhibit favorable pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of constructing the tetrahydronaphthalene-methanamine framework.

The structural uniqueness of this compound also makes it a valuable material for polymer science. The cyclopropyl group can act as a crosslinking agent in polymer networks, enhancing their mechanical properties. Furthermore, the amine group can be utilized for post-polymerization modifications, enabling the creation of stimuli-responsive materials that respond to changes in temperature or pH.

Recent research has also focused on the environmental impact of this compound. Studies have shown that under certain conditions, it can undergo biodegradation without releasing harmful byproducts. This makes it a more sustainable option compared to traditional organic compounds used in industrial applications.

In conclusion, {1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropyl}methanamine (CAS No. 2228958-92-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and sustainable chemistry.